Cas no 21260-49-1 (1-(4-methoxyphenyl)-3-methylurea)
21260-49-1 structure
Product Name:1-(4-methoxyphenyl)-3-methylurea
CAS No:21260-49-1
MF:C9H12N2O2
MW:180.203782081604
CID:911397
PubChem ID:295283
Update Time:2025-04-19
1-(4-methoxyphenyl)-3-methylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methoxyphenyl)-3-methylurea
- 1-(p-anisyl)-3-methylurea
- 1-p-methoxyphenyl-3-methylurea
- AC1L6NT4
- AC1Q40PU
- CTK8H5879
- N-(4-Methoxy-phenyl)-N'-methyl-harnstoff
- N-(4-methoxyphenyl)-N'-methylurea
- N-(4-methoxy-phenyl)-N'-methyl-urea
- N-methyl-N'-(p-methoxyphenyl)urea
- NSC164444
- SureCN6324843
- T6157884
- 21260-49-1
- NSC-164444
- SCHEMBL6324843
- AKOS024334920
- InChI=1/C9H12N2O2/c1-10-9(12)11-7-3-5-8(13-2)6-4-7/h3-6H,1-2H3,(H2,10,11,12
- Z104757974
- DTXSID90304180
-
- Inchi: 1S/C9H12N2O2/c1-10-9(12)11-7-3-5-8(13-2)6-4-7/h3-6H,1-2H3,(H2,10,11,12)
- InChI Key: OGKWRWBQAFIIQZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)NC(NC)=O
Computed Properties
- Exact Mass: 180.08996
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.36
- LogP: 1.91040
1-(4-methoxyphenyl)-3-methylurea Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
21260-49-1 (1-(4-methoxyphenyl)-3-methylurea) Related Products
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- 14214-32-5(Difenoxurone)
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- 2080-75-3(2-Hydroxy-5-methoxybenzimidazole)
- 139-77-5(N-(3-methoxyphenyl)urea)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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